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Compound of Interest

Compound Name: GR127935

Cat. No.: B7803443 Get Quote

For Immediate Release

To ensure the safety of laboratory personnel and the protection of our environment, this

document provides essential guidance on the proper disposal procedures for GR127935, a

potent and selective 5-HT1B/1D receptor antagonist. Researchers, scientists, and drug

development professionals are urged to adhere to these protocols to minimize risks and ensure

regulatory compliance.

GR127935 is classified as a skin and eye irritant, a combustible solid, and is considered highly

hazardous to water (Water Hazard Class 3).[1] Therefore, improper disposal can lead to

significant health and environmental hazards. The following information outlines the necessary

steps for the safe handling and disposal of this compound.

Summary of Key Data
A comprehensive understanding of the physicochemical properties of GR127935 is the first

step toward safe handling and disposal. The following table summarizes a collection of

available data.
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Property Value Source

Chemical Name

N-[4-Methoxy-3-(4-methyl-1-

piperazinyl)phenyl]-2'-methyl-

4'-(5-methyl-1,2,4-oxadiazol-3-

yl)-[1,1'-biphenyl]-4-

carboxamide hydrochloride

Tocris Bioscience

Molecular Formula C₂₉H₃₂ClN₅O₃ MedChemExpress[1]

Molecular Weight 534.05 g/mol MedChemExpress[1]

Appearance Off-white solid Sigma-Aldrich

Solubility Soluble in water
Sigma-Aldrich, Tocris

Bioscience[2]

Hazard Class

Combustible Solid, Water

Hazard Class 3 (highly

hazardous to water)

Sigma-Aldrich

Health Hazards
Causes skin and serious eye

irritation
MedChemExpress[1]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
Given its hazardous properties, strict adherence to safety protocols during handling is

paramount.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Use compatible chemical-resistant gloves.[1]

Skin and Body Protection: Wear a lab coat, and in cases of potential significant exposure,

consider additional protective clothing.[1]
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Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator is recommended.[1]

Handling Procedures:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid generating dust.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.[1]

Proper Disposal Procedures
While a specific "Section 13" for disposal from a complete Safety Data Sheet (SDS) for

GR127935 was not available in the public domain, the following procedures are based on its

known hazards and general best practices for the disposal of hazardous chemical waste.[1][3]

[4][5]

It is crucial to consult your institution's Environmental Health and Safety (EHS) department for

specific local and national regulations before proceeding with any disposal.

Step-by-Step Disposal Guidance:

Segregation: Do not mix GR127935 waste with other chemical waste streams unless

explicitly approved by your EHS department. It should be collected in a dedicated, clearly

labeled, and compatible waste container.

Containerization:

Use a high-density polyethylene (HDPE) or other compatible container with a secure,

tight-fitting lid.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "GR127935."
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Indicate the known hazards on the label: "Combustible Solid," "Skin/Eye Irritant," and

"Highly Hazardous to Water."

Waste Collection:

Solid Waste: Unused or expired GR127935, as well as grossly contaminated items (e.g.,

weigh boats, spatulas), should be placed directly into the designated hazardous waste

container.

Contaminated Labware: Disposable labware (e.g., pipette tips, gloves, bench paper) that

has come into contact with GR127935 should also be disposed of in the designated

hazardous waste container.

Aqueous Solutions: Due to its high water hazard classification, aqueous solutions

containing GR127935 must not be poured down the drain.[1] They should be collected in a

separate, sealed, and clearly labeled hazardous waste container for aqueous waste.

Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure area

away from heat, sparks, and open flames.[3][4]

Ensure the storage area has secondary containment to prevent the spread of material in

case of a leak.

Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.

Incineration at a permitted hazardous waste facility is a common and effective disposal

method for combustible solids.[6][7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

GR127935 waste.
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GR127935 Disposal Workflow

Start: GR127935 Waste Generated

Identify Waste Type

Solid Waste (Unused chemical, contaminated PPE, etc.)

Solid

Aqueous Waste (Solutions containing GR127935)

Aqueous

Place in labeled, compatible SOLID hazardous waste container

DO NOT pour down drain

Store container in designated, secure area

Place in labeled, compatible AQUEOUS hazardous waste container

Contact Environmental Health & Safety (EHS) for pickup

Final Disposal by Licensed Contractor (e.g., Incineration)

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of GR127935 waste.
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By adhering to these procedures, you contribute to a safer laboratory environment and the

responsible stewardship of our natural resources. For any uncertainties or specific questions,

always prioritize consulting your institution's safety professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. GR 127935 hydrochloride | 5-HT1D Receptors | Tocris Bioscience [tocris.com]

3. blog.idrenvironmental.com [blog.idrenvironmental.com]

4. mlienvironmental.com [mlienvironmental.com]

5. rtong.people.ust.hk [rtong.people.ust.hk]

6. samex-env.com [samex-env.com]

7. a-otc.com [a-otc.com]

To cite this document: BenchChem. [Navigating the Disposal of GR127935: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7803443#gr127935-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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